Indolizine-2-carboxamide

• IUPAC Name: indolizine-2-carboxamide
• InChI: InChI=1S/C9H8N2O/c10-9(12)7-5-8-3-1-2-4-11(8)6-7/h1-6H,(H2,10,12)
• InChI Key: MEKIQFKOKMMCCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=CN2C=C1)C(=O)N
• Molecular Formula: C9H8N2O
• DSSTOX Substance ID: DTXSID10665624
• Molecular Weight: 160.17 g/mol
• CAS RN: 22320-23-6

Description

Indolizine-2-carboxamide is a nitrogen-containing heterocycle. It has been the focus of many researchers in the study of pharmaceutical compounds for many years. Various studies have identified it as a target of several classes of compounds, including the indole-2-carboxamides. Some indolizine derivatives with excellent fluorescence properties can even be used as organic fluorescent molecules for biological and material applications.

Synthesis Analysis

The synthesis of Indolizine-2-carboxamide involves the reaction of indolizine-2-carboxylic acids with primary and secondary amines in the presence of 1,1′-carbonyldiimidazole. This provides convenient and efficient access to the corresponding secondary and tertiary amides and offers a significant improvement on previously reported methodology.

Molecular Structure Analysis

The molecular structure of Indolizine-2-carboxamide is C9H7NO2. The indole compound is classified in the family of heterocyclic organic compounds. The indole skeleton has a benzene ring fused to a pyrrole ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of Indolizine-2-carboxamide include the reaction of indolizine-2-carboxylic acids with primary and secondary amines in the presence of 1,1′-carbonyldiimidazole. This provides convenient and efficient access to the corresponding secondary and tertiary amides.

Physical And Chemical Properties Analysis

The molecular weight of Indolizine-2-carboxamide is 161.16. More detailed physical and chemical properties are not available in the retrieved papers.

Scientific Research Applications

Synthesis of Indolizine Derivatives

• Domino Reaction Synthesis : A novel one-pot domino reaction has been utilized for synthesizing 2-acetyl-3-(phenylamino)indolizine-1-carboxamide derivatives. This process involves the reaction of alkyl or aryl isocyanides and pyridine-2-carbaldehyde in the presence of acetoacetanilide, without any prior activation or modification (Ziyaadini et al., 2011).

• Lewis Acid-Catalyzed Carboxamidation : An efficient Lewis acid-catalyzed regioselective C–H carboxamidation of indolizines with dioxazolones has been documented. This method leads to a diverse array of indolizine-3-carboxamides and exhibits potential in photophysical applications due to high fluorescence absorption and emission intensity of some compounds (Song et al., 2021).

Medicinal Chemistry Applications

• Anti-Tuberculosis and Anticancer Agents : Substituted 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamides have shown promising results as anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial agents. Molecular docking studies have supported their anticancer activity (Mahanthesha et al., 2022).

• Antiviral Activity : Indolizine derivatives have been identified for their human cytomegalovirus (HCMV) and varicella-zoster virus activity, highlighting their potential in antiviral therapeutics (Foster et al., 1995).

Safety and Hazards

Indolizine-2-carboxamide may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It’s advised to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

The future directions for Indolizine-2-carboxamide research could involve developing novel approaches for the synthesis of indolizine and its derivatives. It’s hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds.